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Compound of Interest

Compound Name: (E/Z)-CCR-11

Cat. No.: B606544

For researchers and scientists engaged in drug development, the proper handling and disposal
of chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of
(E/Z)-CCR-11, a compound noted for its potential in various research applications. Adherence
to these protocols is critical due to the compound's inherent hazards.

Core Safety and Handling Principles

Before initiating any disposal procedures, it is crucial to be familiar with the hazard profile of
(E/Z)-CCR-11. According to its Safety Data Sheet (SDS), CCR-11 is classified as harmful if
swallowed and very toxic to aquatic life with long-lasting effects[1]. Therefore, preventing its
release into the environment is a primary concern[1].

Key Handling Precautions:

o Always wear appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat, when handling (E/Z)-CCR-11[2].

» Avoid the formation of dust and aerosols. Handle the compound in a well-ventilated area,
preferably within a chemical fume hood[1][2].

e Prevent contact with skin and eyes. In case of accidental contact, rinse the affected area
thoroughly with water.
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e Do not eat, drink, or smoke in areas where (E/IZ)-CCR-11 is handled or stored.

Quantitative Hazard Data Summary

While specific quantitative limits for disposal are not readily available, the hazard classifications
from the Safety Data Sheet provide a clear directive for cautious handling and disposal.

Hazard Classification Description Precautionary Statement

P301 + P312: IF
o Category 4: Harmful if SWALLOWED: Call a POISON
Acute Oral Toxicity S
swallowed. CENTER or doctor/physician if

you feel unwell.

) o Category 1: Very toxic to P273: Avoid release to the
Acute Aquatic Toxicity o )
aquatic life. environment.
Category 1: Very toxic to
Chronic Aquatic Toxicity aguatic life with long lasting P391: Collect spillage.

effects.

Step-by-Step Disposal Protocol for (E/Z)-CCR-11

The overarching principle for the disposal of (E/Z)-CCR-11 is that it must be managed as
hazardous waste. It should never be disposed of down the drain or in regular trash.

1. Waste ldentification and Segregation:

 All materials contaminated with (E/Z)-CCR-11, including unused compound, solutions,
contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, must be treated
as hazardous waste.

o Segregate (E/Z)-CCR-11 waste from other laboratory waste streams to avoid incompatible
chemical reactions. Store it separately from acids, bases, and oxidizers.

2. Waste Collection and Containerization:

e Collect all (E/Z)-CCR-11 waste in a designated, properly labeled hazardous waste container.
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The container must be compatible with the chemical, in good condition, and have a tight-
fitting lid to prevent leaks or spills. The original container may be used if it is intact.

Keep the waste container closed at all times, except when adding waste.
. Labeling:
Clearly label the waste container with the words "Hazardous Waste".

The label must also include the full chemical name, "(EIZ)-CCR-11," and a clear indication of
its hazards (e.g., "Toxic," "Hazardous to the Aquatic Environment").

Note the accumulation start date (the date the first waste is added to the container) on the
label.

. Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) within the laboratory. This area should be at or near the point of waste generation.

Ensure the storage area has secondary containment to capture any potential leaks.
. Disposal:

The ultimate disposal of (E/IZ)-CCR-11 waste must be handled by an approved waste
disposal plant.

Contact your institution's Environmental Health and Safety (EH&S) department to arrange for
the pickup and disposal of the hazardous waste. Do not attempt to treat or neutralize the
chemical waste unless you have a specific, validated protocol and are authorized to do so.

. Spill Management:
In the event of a spill, immediately alert personnel in the area.

Wearing appropriate PPE, contain the spill using an absorbent material suitable for chemical
spills.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b606544?utm_src=pdf-body
https://www.benchchem.com/product/b606544?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Collect the spilled material and absorbent into the designated hazardous waste container.

o Decontaminate the spill area according to your laboratory's standard operating procedures.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of (E/Z)-CCR-11.
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Generation of (E/Z)-CCR-11 Waste
(Unused chemical, contaminated labware, solutions)

Collect waste in a compatible,
sealed container.

Is the waste container properly labeled
and designated for hazardous waste?

Label container with 'Hazardous Waste',
chemical name, and hazard warnings.

Store in designated Satellite
Accumulation Area with
secondary containment.

No

Is the container full or has it reached
the accumulation time limit?

Contact Environmental Health & Safety (EH&S)
for waste pickup.

EH&S transports waste to an
approved waste disposal facility.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of (E/Z)-CCR-11 waste.
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By adhering to these detailed procedures, researchers can ensure the safe management and
disposal of (E/Z)-CCR-11, thereby protecting themselves, their colleagues, and the
environment. Always consult your institution's specific chemical hygiene and waste
management plans for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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